3-bromo-5-chloro-2-(chloromethyl)thiophene
Description
“3-bromo-5-chloro-2-(chloromethyl)thiophene” is a type of halogen-substituted thiophene . Thiophenes are sulfur-containing, five-membered heterocyclic compounds that are important in various fields of science and industry .
Synthesis Analysis
The synthesis of halogen-substituted thiophenes like “3-bromo-5-chloro-2-(chloromethyl)thiophene” often involves halogen dance (HD) reactions . This reaction involves the treatment of halogenated heteroaromatic compounds with LDA, leading to the formation of rearranged lithiated intermediates . The synthesis of this compound may also involve the use of pinacol boronic esters .Molecular Structure Analysis
The molecular formula of “3-bromo-5-chloro-2-(chloromethyl)thiophene” is C5H3BrCl2S . Its average mass is 245.95 Da .Chemical Reactions Analysis
Halogen-substituted thiophenes like “3-bromo-5-chloro-2-(chloromethyl)thiophene” can undergo various chemical reactions. For instance, they can participate in Suzuki–Miyaura coupling, a widely-used transition metal-catalyzed carbon–carbon bond-forming reaction .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5-chloro-2-(chloromethyl)thiophene involves the chlorination of 2-methylthiophene followed by bromination and further chlorination of the resulting compound.", "Starting Materials": [ "2-methylthiophene", "Chlorine gas", "Bromine" ], "Reaction": [ "Chlorination of 2-methylthiophene using chlorine gas in the presence of a catalyst such as iron(III) chloride to yield 2-chloro-2-methylthiophene.", "Bromination of 2-chloro-2-methylthiophene using bromine in the presence of a catalyst such as iron(III) bromide to yield 3-bromo-2-chloro-2-methylthiophene.", "Chlorination of 3-bromo-2-chloro-2-methylthiophene using chlorine gas in the presence of a catalyst such as iron(III) chloride to yield 3-bromo-5-chloro-2-chloromethylthiophene.", "Dehydrohalogenation of 3-bromo-5-chloro-2-chloromethylthiophene using a base such as potassium hydroxide to yield 3-bromo-5-chloro-2-(chloromethyl)thiophene." ] } | |
CAS RN |
2639455-44-8 |
Product Name |
3-bromo-5-chloro-2-(chloromethyl)thiophene |
Molecular Formula |
C5H3BrCl2S |
Molecular Weight |
246 |
Purity |
95 |
Origin of Product |
United States |
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